Cas no 1784248-68-5 (N-[3-(Aminomethyl)cyclopentyl]cyclopropanecarboxamide)

N-[3-(Aminomethyl)cyclopentyl]cyclopropanecarboxamide structure
1784248-68-5 structure
Product Name:N-[3-(Aminomethyl)cyclopentyl]cyclopropanecarboxamide
CAS No:1784248-68-5
MF:C10H18N2O
MW:182.262722492218
MDL:MFCD30199436
CID:5603857
PubChem ID:83619371
Update Time:2023-09-01

N-[3-(Aminomethyl)cyclopentyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-740525
    • 1784248-68-5
    • N-[3-(Aminomethyl)cyclopentyl]cyclopropanecarboxamide
    • Cyclopropanecarboxamide, N-[3-(aminomethyl)cyclopentyl]-
    • MDL: MFCD30199436
    • Inchi: 1S/C10H18N2O/c11-6-7-1-4-9(5-7)12-10(13)8-2-3-8/h7-9H,1-6,11H2,(H,12,13)
    • InChI Key: WQJUSCGMZPFTGC-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NC1CCC(CN)C1

Computed Properties

  • Exact Mass: 182.141913202g/mol
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 378.1±11.0 °C(Predicted)
  • pka: 15.81±0.40(Predicted)

N-[3-(Aminomethyl)cyclopentyl]cyclopropanecarboxamide Pricemore >>

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